Erlotinib HCl-13C6
Erlotinib HCl-13C6
Erlotinib HCl 13C6 is an isotope labelled derivative of Erlotinib hydrochloride. Erlotinib hydrochloride is a receptor tyrosine kinase inhibitor, which acts on the epidermal growth factor receptor. It can used for the treatment of non-small cell lung cancer, pancreatic cancer and several other types of cancer.
Brand Name:
Vulcanchem
CAS No.:
1210610-07-3
VCID:
VC0196405
InChI:
InChI=1S/C22H23N3O4.ClH/c1-4-16-6-5-7-17(12-16)25-22-18-13-20(28-10-8-26-2)21(29-11-9-27-3)14-19(18)23-15-24-22;/h1,5-7,12-15H,8-11H2,2-3H3,(H,23,24,25);1H/i5+1,6+1,7+1,12+1,16+1,17+1;
SMILES:
COCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#C)OCCOC.Cl
Molecular Formula:
C16[13C]6H23N3O4·HCl
Molecular Weight:
435.82
Erlotinib HCl-13C6
CAS No.: 1210610-07-3
Labelled Products
VCID: VC0196405
Molecular Formula: C16[13C]6H23N3O4·HCl
Molecular Weight: 435.82
Purity: 95% by HPLC; 98% atom 13C
| CAS No. | 1210610-07-3 |
|---|---|
| Product Name | Erlotinib HCl-13C6 |
| Molecular Formula | C16[13C]6H23N3O4·HCl |
| Molecular Weight | 435.82 |
| IUPAC Name | N-(5-ethynyl(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C22H23N3O4.ClH/c1-4-16-6-5-7-17(12-16)25-22-18-13-20(28-10-8-26-2)21(29-11-9-27-3)14-19(18)23-15-24-22;/h1,5-7,12-15H,8-11H2,2-3H3,(H,23,24,25);1H/i5+1,6+1,7+1,12+1,16+1,17+1; |
| SMILES | COCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#C)OCCOC.Cl |
| Description | Erlotinib HCl 13C6 is an isotope labelled derivative of Erlotinib hydrochloride. Erlotinib hydrochloride is a receptor tyrosine kinase inhibitor, which acts on the epidermal growth factor receptor. It can used for the treatment of non-small cell lung cancer, pancreatic cancer and several other types of cancer. |
| Purity | 95% by HPLC; 98% atom 13C |
| Related CAS | 183319-69-9 (unlabelled) |
| Synonyms | N-[3-ethynyl(1,2,3,4,5,6-13C6)phenyl]-6,7-bis(2-methoxyethoxy)quinazolin-4-amine hydrochloride |
| Tag | Erlotinib |
| PubChem Compound | 49849306 |
| Last Modified | Nov 11 2021 |
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